Cas no 11076-26-9 (Benzo[4,5]cyclohept[1,2-e]indene-12b(1H)-carboxylicacid,3-[(1R,4R)-4,5-dihydroxy-1,5-dimethylhexyl]-2,3,3a,4,5,5a,6,7,8,9,10,11,12,12a-tetradecahydro-9-hydroxy-3a,10,10-trimethyl-,(3R,3aR,5aR,9R,12aR,12bR)- (9CI))

• Product Name: Benzo[4,5]cyclohept[1,2-e]indene-12b(1H)-carboxylicacid,3-[(1R,4R)-4,5-dihydroxy-1,5-dimethylhexyl]-2,3,3a,4,5,5a,6,7,8,9,10,11,12,12a-tetradecahydro-9-hydroxy-3a,10,10-trimethyl-,(3R,3aR,5aR,9R,12aR,12bR)- (9CI)
• CAS No: 11076-26-9
• MF: C₃₀H₅₀O₅
• MW: 490.715010166168
• CID: 220073
• Update Time: 2024-02-28

Benzo[4,5]cyclohept[1,2-e]indene-12b(1H)-carboxylicacid,3-[(1R,4R)-4,5-dihydroxy-1,5-dimethylhexyl]-2,3,3a,4,5,5a,6,7,8,9,10,11,12,12a-tetradecahydro-9-hydroxy-3a,10,10-trimethyl-,(3R,3aR,5aR,9R,12aR,12bR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[4,5]cyclohept[1,2-e]indene-12b(1H)-carboxylicacid,3-[(1R,4R)-4,5-dihydroxy-1,5-dimethylhexyl]-2,3,3a,4,5,5a,6,7,8,9,10,11,12,12a-tetradecahydro-9-hydroxy-3a,10,10-trimethyl-,(3R,3aR,5aR,9R,12aR,12bR)- (9CI)
• (24R)-3α,24,25-Trihydroxy-B(9a)-homo-19-norlanost-5(10)-en-30-oic acid
• Benzo[4,5]cyclohept[1,2-e]indene-12b(1H)-carboxylicacid,3-[(1R,4R)-4,5-dihydroxy-1,5-dimethylhexyl]-2,3,3a,4,5,5a,6,7,8,9,10,
• Benzo[4,5]cyclohept[1,2-e]indene-12b(1H)-carboxylicacid,3-[(1R,4R)-4,5-dihydroxy-1,5-dimethylhexyl]-2,3,3a,4,5,5a,6,7,8,9,10,11,12,12a-tetradecahydro-9-hydroxy-3a,10,10-trimethyl-,(3R,3aR,5aR,9R,12aR,
• B(9a)-Homo-19-norlanost-5(10)-en-30-oicacid, 3,24,25-trihydroxy-, (3a,24R)-
• Benzo[4,5]cyclohept[1,2-e]indene-12b(1H)-carboxylic acid,3-(4,5-dihydroxy-1,5-dimethylhexyl)-2,3,3a,4,5,5a,6,7,8,9,10,11,12,12a-tetradecahydro-9-hydroxy-3a,10,10-trimethyl-,[3R-[3a(1R*,4R*),3aa,5ab,9b,12aa,12bb]]-
• Lyofoligenic acid (8CI)
• Lyofoligenic acid
• Benzo[4,5]cyclohept[1,2-e]indene-12b(1H)-carboxylic acid, 3-[(1R,4R)-4,5-dihydroxy-1,5-dimethylhexyl]-2,3,3a,4,5,5a,6,7,8,9,10,11,12,12a-tetradecahydro-9-hydroxy-3a,10,10-trimethyl-, (3R,3aR,5aR,9R,12aR,12bR)- (9CI)

• Inchi： 1S/C30H50O5/c1-18(7-11-25(32)28(4,5)35)21-14-16-30(26(33)34)23-10-9-22-19(8-12-24(31)27(22,2)3)17-20(23)13-15-29(21,30)6/h18,20-21,23-25,31-32,35H,7-17H2,1-6H3,(H,33,34)/t18-,20-,21-,23-,24-,25-,29-,30+/m1/s1
• InChI Key： XPLCNZRNTUXDJC-XDRSMLTOSA-N
• SMILES： [C@@H]1([C@H](C)CC[C@@H](O)C(O)(C)C)[C@]2(C)[C@](C(O)=O)([C@]3([H])CCC4C(C)(C)[C@H](O)CCC=4C[C@@]3([H])CC2)CC1

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 490.366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 210-212 °C
• Boiling Point: 640.7±55.0 °C(Predicted)
• PSA: 52.54
• pka: 6.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids